Cas no 69635-32-1 (N-tert-Butyl-3,3-dimethyl-2-oxobutanamide)

N-tert-Butyl-3,3-dimethyl-2-oxobutanamide structure
69635-32-1 structure
Product Name:N-tert-Butyl-3,3-dimethyl-2-oxobutanamide
CAS No:69635-32-1
MF:C10H19NO2
MW:185.26336312294
CID:2799378
PubChem ID:13355144
Update Time:2025-04-21

N-tert-Butyl-3,3-dimethyl-2-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • 69635-32-1
    • JUXCNSQRTAVSNU-UHFFFAOYSA-N
    • trimethylpyruvic acid N-tert.-butylamide
    • DTXSID80538073
    • trimethyl pyruvic acid-N-t-butylamide
    • N-tert-Butyl-3,3-dimethyl-2-oxobutanamide
    • SCHEMBL7752566
    • N-tert-butyl-3,3-dimethyl-2-oxo-butyramide
    • Inchi: 1S/C10H19NO2/c1-9(2,3)7(12)8(13)11-10(4,5)6/h1-6H3,(H,11,13)
    • InChI Key: JUXCNSQRTAVSNU-UHFFFAOYSA-N
    • SMILES: O=C(C(NC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 185.141578849Da
  • Monoisotopic Mass: 185.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.2Ų
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